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Compound of Interest

Compound Name: RO3201195

Cat. No.: B15614496 Get Quote

For researchers, scientists, and drug development professionals handling the selective p38

MAP kinase inhibitor, RO3201195, proper disposal is a critical final step in the experimental

workflow. Ensuring the safe and compliant disposal of this compound, chemically identified as

S-[5-Amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]-methanone

(CAS Number: 249936-55-8), is paramount for laboratory safety and environmental protection.

This guide provides essential information and a step-by-step approach to its proper disposal.

Key Safety and Hazard Information
While a comprehensive, publicly available Safety Data Sheet (SDS) for RO3201195 is not

readily accessible, information for structurally similar compounds and general principles of

chemical safety provide a strong basis for its handling and disposal. RO3201195 is a complex

organic molecule and should be treated as a potentially hazardous chemical.

General Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when handling RO3201195 in any form.

Avoid Inhalation and Contact: Prevent the generation of dust or aerosols. Avoid direct

contact with skin and eyes. In case of contact, rinse the affected area thoroughly with water.

Work in a Ventilated Area: All handling of the solid compound or its solutions should be

performed in a well-ventilated laboratory or under a fume hood.
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Quantitative Data Summary
Due to the limited availability of a specific SDS, a detailed quantitative data table for

RO3201195 is not available. However, the following information has been identified:

Property Value

Chemical Name
S-[5-Amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-

[3-(2,3-dihydroxypropoxy)phenyl]-methanone

CAS Number 249936-55-8

It is crucial to consult the specific documentation provided by the supplier for any available

physical and chemical properties, toxicity data, and exposure limits.

Step-by-Step Disposal Protocol
The proper disposal of RO3201195 and its contaminated materials should adhere to local,

state, and federal regulations for chemical waste. The following is a general procedural guide:

Segregation of Waste:

Solid Waste: Collect any unused or expired solid RO3201195 in a clearly labeled, sealed

container designated for chemical waste.

Liquid Waste: Solutions containing RO3201195 should be collected in a separate,

compatible, and clearly labeled container for liquid chemical waste. Do not mix with other

incompatible waste streams.

Contaminated Materials: All materials that have come into contact with RO3201195, such

as pipette tips, gloves, and weighing paper, should be considered contaminated and

disposed of as solid chemical waste.

Waste Container Labeling:

All waste containers must be clearly and accurately labeled with the full chemical name:

"S-[5-Amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]-

methanone" and the CAS number "249936-55-8".
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Indicate the primary hazards (e.g., "Caution: Chemical Waste," "Handle with Care").

Storage of Waste:

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure the storage area is well-ventilated and that containers are sealed to prevent leaks

or spills.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for the pickup and disposal of the waste.

Provide the EHS office or contractor with a complete inventory of the waste, including the

chemical name and quantity.

Disposal Workflow Diagram
The logical flow for the proper disposal of RO3201195 is illustrated in the diagram below.
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Caption: Logical workflow for the safe disposal of RO3201195.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

RO3201195, fostering a secure research environment and upholding their commitment to

environmental stewardship. Always prioritize consulting your institution's specific safety and

disposal guidelines.

To cite this document: BenchChem. [Navigating the Safe Disposal of RO3201195: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614496#ro3201195-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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